Cas no 1806730-68-6 (3-(Bromomethyl)-6-iodo-4-methoxy-2-(trifluoromethoxy)pyridine)

3-(Bromomethyl)-6-iodo-4-methoxy-2-(trifluoromethoxy)pyridine is a halogenated pyridine derivative with significant utility in synthetic organic chemistry. Its structure features reactive bromomethyl and iodo substituents, enabling selective functionalization via cross-coupling or nucleophilic substitution reactions. The trifluoromethoxy and methoxy groups enhance its stability and influence electronic properties, making it valuable for constructing complex heterocyclic frameworks. This compound is particularly useful in pharmaceutical and agrochemical research, where its multifunctional reactivity allows for efficient derivatization. High purity and well-defined reactivity ensure consistent performance in demanding synthetic applications. Proper handling under inert conditions is recommended due to the sensitivity of the bromomethyl and iodo moieties.

3-(Bromomethyl)-6-iodo-4-methoxy-2-(trifluoromethoxy)pyridine structure

1806730-68-6 structure

Product Name:3-(Bromomethyl)-6-iodo-4-methoxy-2-(trifluoromethoxy)pyridine

CAS No:1806730-68-6

MF:C₈H₆BrF₃INO₂

MW:411.942424297333

CID:4833406

Update Time:2025-08-05

3-(Bromomethyl)-6-iodo-4-methoxy-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

- 3-(Bromomethyl)-6-iodo-4-methoxy-2-(trifluoromethoxy)pyridine
- Inchi： 1S/C8H6BrF3INO2/c1-15-5-2-6(13)14-7(4(5)3-9)16-8(10,11)12/h2H,3H2,1H3
- InChI Key： XYHXWFWYAXMJIH-UHFFFAOYSA-N
- SMILES： IC1=CC(=C(CBr)C(=N1)OC(F)(F)F)OC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 232
XLogP3: 3.6
Topological Polar Surface Area: 31.4

3-(Bromomethyl)-6-iodo-4-methoxy-2-(trifluoromethoxy)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029094031-1g	3-(Bromomethyl)-6-iodo-4-methoxy-2-(trifluoromethoxy)pyridine	1806730-68-6	97%	1g	$1,490.00	2022-03-31

3-(Bromomethyl)-6-iodo-4-methoxy-2-(trifluoromethoxy)pyridine Related Literature

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Additional information on 3-(Bromomethyl)-6-iodo-4-methoxy-2-(trifluoromethoxy)pyridine

Comprehensive Analysis of 3-(Bromomethyl)-6-iodo-4-methoxy-2-(trifluoromethoxy)pyridine (CAS No. 1806730-68-6)

The compound 3-(Bromomethyl)-6-iodo-4-methoxy-2-(trifluoromethoxy)pyridine (CAS No. 1806730-68-6) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the bromomethyl, iodo, and trifluoromethoxy functional groups, make it a valuable intermediate in the synthesis of complex molecules. Researchers are increasingly interested in this compound due to its potential role in developing next-generation therapeutics and crop protection agents.

One of the key reasons for the growing attention toward 3-(Bromomethyl)-6-iodo-4-methoxy-2-(trifluoromethoxy)pyridine is its versatility in cross-coupling reactions, particularly in Suzuki-Miyaura and Buchwald-Hartwig reactions. These reactions are pivotal in modern drug discovery and material science, aligning with the current trend of optimizing green chemistry protocols. The presence of both bromomethyl and iodo substituents allows for selective functionalization, enabling researchers to tailor the compound for specific applications.

In the context of pharmaceutical research, this compound has shown promise as a building block for kinase inhibitors and antiviral agents, topics that have gained traction due to recent global health challenges. The trifluoromethoxy group, in particular, enhances the compound's metabolic stability and lipophilicity, properties highly sought after in drug design. Additionally, the methoxy group contributes to its solubility profile, making it suitable for high-throughput screening assays.

From an agrochemical perspective, 3-(Bromomethyl)-6-iodo-4-methoxy-2-(trifluoromethoxy)pyridine is being explored for its potential in developing novel pesticides and herbicides. The halogenated pyridine core is known to interact with biological targets in pests, offering a pathway to more effective and environmentally friendly solutions. This aligns with the increasing demand for sustainable agriculture practices and reduced chemical footprints.

The synthesis and handling of CAS No. 1806730-68-6 require expertise in organohalogen chemistry and protective group strategies. Recent advancements in flow chemistry and catalysis have further streamlined its production, addressing scalability challenges. Researchers are also investigating its stability under various conditions, a critical factor for long-term storage and industrial applications.

In summary, 3-(Bromomethyl)-6-iodo-4-methoxy-2-(trifluoromethoxy)pyridine represents a cutting-edge tool in medicinal chemistry and agrochemical innovation. Its multifaceted reactivity and structural features position it at the forefront of small molecule development, catering to the evolving needs of life sciences and material engineering. As research continues, this compound is expected to play a pivotal role in addressing some of the most pressing challenges in these fields.